Cas no 518976-74-4 (1-Ethyl-4-(isocyanatomethyl)benzene)

• Product Name: 1-Ethyl-4-(isocyanatomethyl)benzene
• CAS No: 518976-74-4
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD11593154
• CID: 4017068
• PubChem ID: 28299288
• Update Time: 2025-05-23

1-Ethyl-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethyl-4-(isocyanatomethyl)-
• 1-Ethyl-4-(isocyanatomethyl)benzene

• MDL： MFCD11593154
• Inchi： 1S/C10H11NO/c1-2-9-3-5-10(6-4-9)7-11-8-12/h3-6H,2,7H2,1H3
• InChI Key： HVJNCBQCVDQHAS-UHFFFAOYSA-N
• SMILES： C1(CC)=CC=C(CN=C=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Ethyl-4-(isocyanatomethyl)benzene

1-Ethyl-4-(Isocyanatomethyl)Benzene: A Comprehensive Overview

1-Ethyl-4-(Isocyanatomethyl)Benzene, also known by its CAS number 518976-74-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzene, featuring an ethyl group and an isocyanatomethyl substituent. The structure of this compound is characterized by the presence of an aromatic ring with two substituents: an ethyl group at the 1-position and an isocyanatomethyl group at the 4-position. This unique arrangement imparts distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-Ethyl-4-(Isocyanatomethyl)Benzene involves a series of well-established organic reactions. Typically, the compound is synthesized through nucleophilic substitution or coupling reactions, depending on the starting materials and desired intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made 1-Ethyl-4-(Isocyanatomethyl)Benzene more accessible for industrial applications.

In terms of physical properties, 1-Ethyl-4-(Isocyanatomethyl)Benzene exhibits a melting point of approximately -5°C and a boiling point around 120°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. The compound's stability under normal conditions ensures its reliability in both laboratory and industrial settings.

The chemical reactivity of 1-Ethyl-4-(Isocyanatomethyl)Benzene is primarily influenced by the presence of the isocyanatomethyl group. This group acts as a reactive site, enabling the compound to participate in nucleophilic additions and substitutions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced polymers and materials. For instance, researchers have explored its use in forming polyurethanes with enhanced mechanical properties.

1-Ethyl-4-(Isocyanatomethyl)Benzene has found applications in several industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its role in agrochemicals involves the development of pesticides and herbicides with improved efficacy and reduced environmental toxicity.

The latest research on 1-Ethyl-4-(Isocyanatomethyl)Benzene has focused on its role in sustainable chemistry. Scientists are investigating methods to utilize this compound in eco-friendly processes, such as bio-based polymer production and green solvent systems. These efforts align with global initiatives to reduce carbon footprints and promote circular economy principles.

In conclusion, 1-Ethyl-4-(Isocyanatomethyl)Benzene, with its unique structure and versatile reactivity, continues to be a focal point in chemical research and industry. Its wide-ranging applications and ongoing advancements highlight its importance as a key molecule in modern chemistry.